Cas no 860788-46-1 (methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate)

Methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate is a brominated piperidine derivative with a dioxopiperidine core, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its structural features, including the 4-bromophenyl substituent and ester functionality, make it valuable for further functionalization, such as cross-coupling reactions or derivatization into bioactive compounds. The compound's rigid, cyclic dioxopiperidine scaffold may also contribute to conformational stability in drug design. Its high purity and well-defined molecular structure ensure reproducibility in synthetic applications. This compound is particularly useful in the development of pharmacologically active molecules, where the bromine atom offers a handle for further modifications via metal-catalyzed reactions.
methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate structure
860788-46-1 structure
Product Name:methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate
CAS No:860788-46-1
MF:C13H12BrNO4
MW:326.142683029175
CID:4661463
Update Time:2025-06-23

methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate
    • Inchi: 1S/C13H12BrNO4/c1-19-13(18)11-10(16)6-9(15-12(11)17)7-2-4-8(14)5-3-7/h2-5,9,11H,6H2,1H3,(H,15,17)
    • InChI Key: BAWHBUXVKJEXAW-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=C(Br)C=C2)CC(=O)C(C(OC)=O)C1=O

methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
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methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate
860788-46-1 >90%
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methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate
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A2B Chem LLC
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methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate
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Additional information on methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate

Professional Introduction to Methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate (CAS No. 860788-46-1)

Methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate (CAS No. 860788-46-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, holds promise for various applications in drug discovery and development. The presence of a bromophenyl group and a dioxopiperidine core makes it a versatile scaffold for designing novel bioactive molecules.

The< strong>molecular architecture of Methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate is highly intriguing and offers multiple opportunities for chemical modification. The bromine substituent on the phenyl ring provides a reactive site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties. This feature is particularly valuable in the context of developing small-molecule inhibitors targeting specific biological pathways.

In recent years, there has been a surge in research focused on identifying new therapeutic agents for neurological disorders. The< strong>dioxopiperidine core is a privileged scaffold that has been extensively explored in the design of drugs targeting central nervous system (CNS) diseases. Its ability to modulate neurotransmitter systems makes it an attractive candidate for further investigation. Methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate, with its unique structural features, could potentially serve as a lead compound for the development of novel CNS-active agents.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The< strong>carboxylate moiety can be readily converted into other functional groups, such as amides or esters, which are common pharmacophores in drug molecules. This flexibility allows chemists to explore a wide range of structural variations, facilitating the optimization of pharmacokinetic and pharmacodynamic properties.

The< strong>bromophenyl group is another key feature that enhances the utility of Methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate in medicinal chemistry. This substituent can participate in various chemical reactions, including cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. Such reactions are essential for constructing intricate drug-like scaffolds with desired biological activities.

Recent studies have highlighted the importance of< strong>structure-activity relationships (SAR) in drug design. Methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate provides an excellent platform for exploring SAR due to its well-defined structural features. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural elements contribute to biological activity. This information is crucial for designing more effective and selective drug candidates.

The compound's potential applications extend beyond CNS disorders. It has shown promise in preclinical studies as a tool compound for investigating various biological processes. For instance, its ability to interact with specific enzymes and receptors makes it a valuable probe for understanding disease mechanisms and developing targeted therapies.

In conclusion, Methyl 6-(4-bromophenyl)-2,4-dioxopiperidine-3-carboxylate (CAS No. 860788-46-1) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique molecular structure, characterized by a bromophenyl group and a dioxopiperidine core, makes it an attractive scaffold for designing novel bioactive molecules. Further exploration of its chemical space could lead to the discovery of new therapeutic agents with broad applications in medicine.

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